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Compound of Interest

Compound Name: SB 206553 hydrochloride

Cat. No.: B1680796

Audience: Researchers, scientists, and drug development professionals.

Introduction

SB 206553 hydrochloride is a potent and selective antagonist of the serotonin 5-HT2B and 5-
HT2C receptors.[1] It is also described as a 5-HT2C inverse agonist.[2][3] With over 80-fold
selectivity for these receptors compared to other 5-HT receptor subtypes, it is a valuable tool
for investigating the physiological and pathological roles of the 5-HT2C and 5-HT2B receptors.
In preclinical studies, SB 206553 has demonstrated anxiolytic-like properties.[1][4] It has also
been identified as a positive allosteric modulator of a7 nicotinic acetylcholine receptors.[1]

These application notes provide a detailed protocol for the preparation of a stock solution of SB
206553 hydrochloride for use in in vitro and in vivo research settings.

Chemical and Physical Properties

A summary of the key properties of SB 206553 hydrochloride is presented below. This data is
essential for accurate stock solution preparation and experimental design.
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Property Value References
Molecular Formula C17H16N4O - HCI

Molecular Weight 328.8 g/mol

CAS Number 1197334-04-5 [3][4]
Appearance Light yellow to yellow solid [4]

Purity >98%

Solubility Soluble in DMSO [2][3]
Storage (Powder) Desiccate at room temperature -

or -20°C

Signaling Pathway of SB 206553 Target Receptors

SB 206553 primarily acts on the 5-HT2C and 5-HT2B receptors, which are G-protein coupled
receptors (GPCRSs) that couple to Gg/11. Activation of these receptors by serotonin (5-HT)
leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol
4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). This
cascade ultimately leads to an increase in intracellular calcium and activation of Protein Kinase
C (PKC), modulating various cellular responses. SB 206553 blocks these downstream effects
by acting as an antagonist/inverse agonist at these receptors.
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Caption: Signaling pathway of 5-HT2C/2B receptors inhibited by SB 206553.
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Experimental Protocols

e SB 206553 hydrochloride powder

o Dimethyl sulfoxide (DMSO), anhydrous/low-moisture

e Analytical balance

e Spatula

o Appropriate personal protective equipment (PPE): safety glasses, gloves, lab coat
 Sterile microcentrifuge tubes or vials

» Pipettes and sterile pipette tips

» \Vortex mixer

 Ultrasonic bath/sonicator

The following diagram outlines the general workflow for preparing the SB 206553
hydrochloride stock solution.
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Caption: Workflow for preparing SB 206553 hydrochloride stock solution.
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This protocol provides instructions for preparing a 10 mM stock solution, a common starting

concentration for many in vitro assays. Adjust calculations as needed for different desired

concentrations.

Safety Precaution: Always handle chemical reagents in a well-ventilated area while wearing
appropriate PPE. Review the Safety Data Sheet (SDS) for SB 206553 hydrochloride before

use.

o Calculation:

[¢]

The molecular weight (MW) of SB 206553 hydrochloride is 328.8 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, you need to calculate the mass of the
compound required for a specific volume of DMSO.

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x MW ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x (328.8 g/mol / 1000
mg/g) = 3.288 mg.

e Weighing the Compound:

o

o

Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 3.288 mg) of SB 206553 hydrochloride
powder and add it to the tube.

e Dissolving the Compound:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO (e.g., 1 mL) to
the tube containing the powder. It is crucial to use anhydrous DMSO as the compound's
solubility can be affected by moisture.[2]

Close the tube tightly and vortex thoroughly for 1-2 minutes.

To ensure complete dissolution, sonicate the solution in an ultrasonic water bath for 5-10
minutes.[2][3] Some protocols may suggest gentle warming to 60°C to aid dissolution.[4]
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o Visually inspect the solution to ensure no solid particles remain. The solution should be
clear.

e Storage and Handling:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile tubes.[2][4] This prevents degradation from repeated freeze-
thaw cycles.

o Store the aliquots protected from light.
o For short-term storage, keep the solution at -20°C for up to one month.[2][4]
o For long-term storage, store at -80°C for up to six months or longer.[2][3][4]

Solubility and Stock Concentration Data

SB 206553 hydrochloride is readily soluble in DMSO, but reported maximum concentrations
vary across suppliers. The following table summarizes solubility data and provides calculated
solvent volumes for preparing common stock concentrations.

Maximum Reported
Solvent . References
Concentration

25 mg/mL to 100 mg/mL
DMSO [2](3]
(approx. 76 mM to 304 mM)

Reconstitution Table for SB 206553 Hydrochloride (MW: 328.8)

. f Volume of Volume of Volume of Volume of
ass o

DMSO for 1 DMSO for 5 DMSO for 10 DMSO for 50
Compound

mM Stock mM Stock mM Stock mM Stock
1mg 3.04 mL 0.61 mL 0.30 mL 0.06 mL
5mg 15.21 mL 3.04 mL 1.52 mL 0.30 mL
10 mg 30.41 mL 6.08 mL 3.04 mL 0.61 mL
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Note: The provided technical data is for guidance. For batch-specific molecular weights, refer to
the Certificate of Analysis provided by the supplier, as this may slightly alter the required
solvent volumes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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